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Compound of Interest

Compound Name: UNC2541

Cat. No.: B15622014 Get Quote

Introduction
UNC2541 is a potent and specific inhibitor of Mer tyrosine kinase (MerTK), a member of the

TAM (Tyro3, Axl, Mer) family of receptor tyrosine kinases.[1][2][3] It binds to the ATP pocket of

MerTK with a high affinity, exhibiting an IC50 of 4.4 nM.[1][2][3] Due to its role in regulating

inflammation, phagocytosis, and cell proliferation, MerTK is a significant target in oncology and

autoimmune disease research. Accurate and consistent preparation of UNC2541 stock

solutions is critical for reliable experimental outcomes. This document provides a detailed

protocol for the preparation, storage, and handling of UNC2541 stock solutions in dimethyl

sulfoxide (DMSO).

Quantitative Data Summary
For ease of reference, the key quantitative data for UNC2541 is summarized in the table below.

Parameter Value Source(s)

Molecular Weight 471.57 g/mol [1][2][4]

Solubility in DMSO
10 mg/mL (21.21 mM) to 94

mg/mL (199.33 mM)
[1][2]

Appearance Off-white solid / Solid powder [4][5]

Purity ≥98% [4]
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Experimental Protocol: Preparation of a 10 mM
UNC2541 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of UNC2541 in DMSO, a

commonly used concentration in cellular assays.

Materials
UNC2541 powder (purity >98%)

Anhydrous/fresh Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile filter tips

Vortex mixer

Optional: Water bath or heat block set to 37°C

Procedure
Pre-weighing Preparations: Before handling UNC2541, ensure all personal protective

equipment (PPE), including a lab coat, safety glasses, and gloves, is worn. Allow the

UNC2541 container to equilibrate to room temperature before opening to prevent

condensation.

Weighing UNC2541: Carefully weigh out 1 mg of UNC2541 powder using a calibrated

analytical balance and transfer it into a sterile 1.5 mL microcentrifuge tube.

Calculating DMSO Volume: To prepare a 10 mM stock solution from 1 mg of UNC2541 (MW:

471.57 g/mol ), the required volume of DMSO is calculated as follows:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

Volume (µL) = (0.001 g / (471.57 g/mol * 0.010 mol/L)) * 1,000,000 µL/L = 212.06 µL
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Dissolving UNC2541: Using a calibrated micropipette, add 212.06 µL of anhydrous DMSO to

the microcentrifuge tube containing the UNC2541 powder.

Solubilization: Tightly cap the tube and vortex thoroughly for 1-2 minutes to ensure the

compound is completely dissolved. A clear solution should be obtained. If solubility issues

arise, gentle warming in a 37°C water bath for a few minutes with intermittent vortexing can

aid dissolution. It is noted that moisture-absorbing DMSO can reduce solubility, so the use of

fresh DMSO is recommended.[2]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in

sterile microcentrifuge tubes.

Long-term Storage: For long-term storage, the stock solution aliquots should be kept at

-20°C or -80°C.[1][2][4] Under these conditions, the solution can be stable for up to a year.[2]

For short-term storage (days to weeks), 4°C can be used.[4]

Signaling Pathway and Workflow Diagrams
The following diagrams illustrate the mechanism of action of UNC2541 and the experimental

workflow for preparing the stock solution.
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Caption: Mechanism of UNC2541 action on the MerTK signaling pathway.
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Caption: Workflow for preparing UNC2541 stock solution in DMSO.
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Safety and Handling Precautions
UNC2541 is intended for research use only. The toxicological properties have not been

thoroughly investigated. Standard laboratory safety procedures should be followed. This

includes the use of personal protective equipment (PPE) such as gloves, a lab coat, and safety

glasses. Avoid inhalation of the powder and contact with skin and eyes. In case of contact,

wash the affected area immediately with copious amounts of water. All handling of the powder

should be done in a chemical fume hood. For further information, consult the Safety Data

Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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